Cas no 121269-38-3 (Benzenedodecanol, 3-iodo-)

• Product Name: Benzenedodecanol, 3-iodo-
• CAS No: 121269-38-3
• MF: C₁₈H₂₉IO
• MW: 388.326738119125
• CID: 1211896
• Update Time: 2024-08-02

Benzenedodecanol, 3-iodo- Chemical and Physical Properties

Names and Identifiers

• Benzenedodecanol, 3-iodo-

• Inchi： 1S/C18H29IO/c19-18-14-11-13-17(16-18)12-9-7-5-3-1-2-4-6-8-10-15-20/h11,13-14,16,20H,1-10,12,15H2
• InChI Key： ZNQZZVXWJBCLIW-UHFFFAOYSA-N
• SMILES： C1(CCCCCCCCCCCCO)=CC=CC(I)=C1

Computed Properties

• Exact Mass: 388.12597

Experimental Properties

• Density: 1.265±0.06 g/cm3(Predicted)
• Melting Point: 30-32 °C
• Boiling Point: 435.5±28.0 °C(Predicted)
• PSA: 20.23
• pka: 15.20±0.10(Predicted)